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Compound of Interest

Compound Name: ARN14988

Cat. No.: B15574270 Get Quote

An Inhibitor of Acid Ceramidase for Research in
Oncology and Sphingolipid Metabolism
Audience: Researchers, scientists, and drug development professionals.

Introduction: ARN14988 is a potent and selective inhibitor of acid ceramidase (ACDase;

ASAH1), a key enzyme in sphingolipid metabolism.[1][2] Acid ceramidase hydrolyzes ceramide

into sphingosine, which is subsequently phosphorylated to form sphingosine-1-phosphate

(S1P).[2] The balance between ceramide (pro-apoptotic) and S1P (pro-survival) is critical in

determining cell fate. In numerous cancers, including glioblastoma and melanoma, acid

ceramidase is upregulated, leading to a decrease in ceramide levels and an increase in S1P,

which promotes tumor progression and resistance to therapy.[2][3][4][5] By inhibiting acid

ceramidase, ARN14988 elevates intracellular ceramide levels, thereby inducing apoptosis and

inhibiting tumor cell growth.[6][7] These characteristics make ARN14988 a valuable tool for

studying the role of sphingolipid metabolism in cancer and other diseases, and as a potential

therapeutic agent.

Data Presentation
The following table summarizes the key quantitative data for ARN14988.
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Property Value Reference

Molecular Weight 373.83 g/mol [1]

IC₅₀ (human ACDase) 12.8 nM [1]

Formulation Crystalline solid

Purity ≥98%

Experimental Protocols
Preparation of ARN14988 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ARN14988 in Dimethyl

Sulfoxide (DMSO). For other applications, acetonitrile has also been used as a solvent.[3]

Materials:

ARN14988 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses, when handling ARN14988 and DMSO.

Weighing ARN14988:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 1 mg of ARN14988 powder into the tared tube. Record the exact

weight.
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Calculating the Volume of DMSO:

Use the following formula to calculate the volume of DMSO required to achieve a 10 mM

stock solution:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

For 1 mg of ARN14988 (0.001 g) and a molecular weight of 373.83 g/mol :

Volume (L) = (0.001 g / 373.83 g/mol ) / 0.010 mol/L = 0.0002675 L

Convert to microliters: 0.0002675 L * 1,000,000 µL/L = 267.5 µL

Dissolving ARN14988:

Add the calculated volume (267.5 µL) of anhydrous DMSO to the microcentrifuge tube

containing the ARN14988 powder.

Vortex the solution until the powder is completely dissolved. Gentle warming (e.g., in a

37°C water bath) may assist in dissolution.

Storage and Handling:

Store the 10 mM stock solution in tightly sealed aliquots at -20°C to prevent degradation

from repeated freeze-thaw cycles.

When preparing working solutions, dilute the stock solution in the appropriate cell culture

medium or buffer immediately before use. The final concentration of DMSO in the assay

should be kept low (typically <0.5%) to avoid solvent-induced cellular toxicity.

Mandatory Visualizations
Signaling Pathway of Acid Ceramidase Inhibition by
ARN14988
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Caption: Inhibition of Acid Ceramidase by ARN14988.
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Experimental Workflow for Preparing ARN14988 Stock
Solution
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Caption: Workflow for ARN14988 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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